3-[1-(4-chlorobenzyl)-3-piperidinyl]-N-(2,4-dimethoxybenzyl)propanamide

• IUPAC Name: 3-[1-[(4-chlorophenyl)methyl]piperidin-3-yl]-N-[(2,4-dimethoxyphenyl)methyl]propanamide
• InChI: InChI=1S/C24H31ClN2O3/c1-29-22-11-8-20(23(14-22)30-2)15-26-24(28)12-7-18-4-3-13-27(16-18)17-19-5-9-21(25)10-6-19/h5-6,8-11,14,18H,3-4,7,12-13,15-17H2,1-2H3,(H,26,28)
• InChI Key: QVOYDBZITHGKCH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CNC(=O)CCC2CCCN(C2)CC3=CC=C(C=C3)Cl)OC
• Molecular Formula: C24H31ClN2O3
• Molecular Weight: 431.0 g/mol

Description

3-[1-(4-chlorobenzyl)-3-piperidinyl]-N-(2,4-dimethoxybenzyl)propanamide, also known as ABT-594, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of compounds known as nicotinic acetylcholine receptor agonists and has been found to have analgesic properties.

Mechanism of Action

3-[1-(4-chlorobenzyl)-3-piperidinyl]-N-(2,4-dimethoxybenzyl)propanamide acts as an agonist at nicotinic acetylcholine receptors, specifically at the α3β4 and α4β2 subtypes. Activation of these receptors leads to the release of neurotransmitters such as dopamine, serotonin, and norepinephrine, which are involved in the regulation of pain, mood, and addiction.
Biochemical and Physiological Effects:
3-[1-(4-chlorobenzyl)-3-piperidinyl]-N-(2,4-dimethoxybenzyl)propanamide has been found to have analgesic properties and has been shown to be effective in the treatment of chronic pain. It has also been studied for its potential use in the treatment of depression, anxiety, and addiction. 3-[1-(4-chlorobenzyl)-3-piperidinyl]-N-(2,4-dimethoxybenzyl)propanamide has been found to have a low potential for abuse and dependence, making it a promising candidate for the treatment of addiction.

Advantages and Limitations for Lab Experiments

3-[1-(4-chlorobenzyl)-3-piperidinyl]-N-(2,4-dimethoxybenzyl)propanamide has several advantages for lab experiments, including its high potency and selectivity for nicotinic acetylcholine receptors. However, its low solubility and stability can make it challenging to work with in some experiments.

Future Directions

There are several future directions for research on 3-[1-(4-chlorobenzyl)-3-piperidinyl]-N-(2,4-dimethoxybenzyl)propanamide. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of addiction. Another direction is to explore its mechanism of action in more detail, including its interactions with other neurotransmitter systems. Additionally, research could focus on developing more stable and soluble forms of 3-[1-(4-chlorobenzyl)-3-piperidinyl]-N-(2,4-dimethoxybenzyl)propanamide for use in lab experiments.

Synthesis Methods

The synthesis of 3-[1-(4-chlorobenzyl)-3-piperidinyl]-N-(2,4-dimethoxybenzyl)propanamide involves several steps. The first step involves the reaction of 4-chlorobenzylamine with 3-piperidinone to form 1-(4-chlorobenzyl)-3-piperidinyl ketone. The second step involves the reaction of 1-(4-chlorobenzyl)-3-piperidinyl ketone with 2,4-dimethoxybenzyl chloride to form 3-[1-(4-chlorobenzyl)-3-piperidinyl]-N-(2,4-dimethoxybenzyl)propanamide.

Scientific Research Applications

3-[1-(4-chlorobenzyl)-3-piperidinyl]-N-(2,4-dimethoxybenzyl)propanamide has been extensively studied for its potential therapeutic applications. It has been found to have analgesic properties and has been studied for the treatment of chronic pain. 3-[1-(4-chlorobenzyl)-3-piperidinyl]-N-(2,4-dimethoxybenzyl)propanamide has also been studied for its potential use in the treatment of depression, anxiety, and addiction.